Cas no 2402831-07-4 (Tert-butyl 3-[(6-bromopyridine-3-carbonyl)-methylamino]azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-[(6-bromopyridine-3-carbonyl)-methylamino]azetidine-1-carboxylate
• CAS No: 2402831-07-4
• MF: C₁₅H₂₀BrN₃O₃
• MW: 370.241602897644
• CID: 5464313
• Update Time: 2025-10-29

Tert-butyl 3-[(6-bromopyridine-3-carbonyl)-methylamino]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-[(6-bromopyridine-3-carbonyl)-methylamino]azetidine-1-carboxylate
• Z2184093803
• tert-butyl 3-(N-methyl6-bromopyridine-3-amido)azetidine-1-carboxylate

• Inchi： 1S/C15H20BrN3O3/c1-15(2,3)22-14(21)19-8-11(9-19)18(4)13(20)10-5-6-12(16)17-7-10/h5-7,11H,8-9H2,1-4H3
• InChI Key： UGCGYPRGSQNGBR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C(N(C)C1CN(C(=O)OC(C)(C)C)C1)=O

Computed Properties

• Exact Mass: 369.06880 g/mol
• Monoisotopic Mass: 369.06880 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.7
• Molecular Weight: 370.24

Additional information on Tert-butyl 3-[(6-bromopyridine-3-carbonyl)-methylamino]azetidine-1-carboxylate

Tert-butyl 3-[(6-bromopyridine-3-carbonyl)-methylamino]azetidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No 2402831-07-4, known as Tert-butyl 3-[(6-bromopyridine-3-carbonyl)-methylamino]azetidine-1-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is notable for its complex structure, which includes a tert-butyl group, a pyridine ring, and an azetidine moiety. The presence of these functional groups makes it a versatile building block in the development of novel pharmaceutical agents and advanced materials.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the design of kinase inhibitors and other bioactive molecules. The 6-bromopyridine component is known to exhibit strong binding affinity to various protein targets, making it a valuable component in the construction of small-molecule drugs. Moreover, the azetidine ring contributes to the molecule's rigidity and stability, which are critical properties for enhancing bioavailability and pharmacokinetic performance.

One of the most intriguing aspects of this compound is its ability to undergo a wide range of chemical transformations. Researchers have demonstrated that the tert-butyl ester group can be readily modified to introduce additional functionality, such as hydroxyl or amine groups, through simple hydrolysis or nucleophilic substitution reactions. This versatility has led to its use as an intermediate in the synthesis of more complex molecules, including those with potential applications in oncology and neurodegenerative diseases.

In terms of synthesis, this compound is typically prepared via a multi-step process that involves the coupling of a bromopyridine derivative with an azetidine-containing precursor. The reaction conditions are carefully optimized to ensure high yields and selectivity, often employing catalytic methods such as palladium-catalyzed cross-couplings or enzymatic transformations. These advancements in synthetic methodology have significantly improved the scalability and cost-effectiveness of producing this compound on an industrial scale.

From an analytical perspective, this compound has been extensively characterized using modern spectroscopic techniques such as NMR, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into its molecular geometry, stereochemistry, and intermolecular interactions, which are essential for understanding its behavior in biological systems.

Looking ahead, the continued exploration of this compound's properties is expected to yield further breakthroughs in its application as a therapeutic agent. For instance, ongoing research is focused on optimizing its pharmacokinetic profile through structural modifications and exploring its potential as a prodrug or targeted delivery vehicle.

In conclusion, Tert-butyl 3-[(6-bromopyridine-3-carbonyl)-methylamino]azetidine-1-carboxylate represents a prime example of how sophisticated organic molecules can serve as powerful tools in advancing chemical science and medicine. Its unique combination of structural features and functional versatility positions it as a key player in future innovations across multiple disciplines.